2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(3-chloro-5-fluorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H7ClFNO/c12-8-3-7(4-9(13)5-8)11-2-1-10(15)6-14-11/h1-6,15H
• InChI Key: VALMRIHFZCWEJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C11H7ClFNO
• DSSTOX Substance ID: DTXSID00692606
• Molecular Weight: 223.63 g/mol
• CAS RN: 1261913-17-0

Description

2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) is a compound belonging to the pyridine family of heterocyclic organic compounds. It is a colorless solid that is soluble in water and other organic solvents. It is used in various scientific research applications and can be synthesized in the laboratory. In

Scientific Research Applications

2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) has been used in various scientific research applications. It has been used as a building block in the synthesis of biologically active compounds and drugs, such as antifungal agents and anti-inflammatory agents. It has also been used in the synthesis of polymers materials with high thermal stability and mechanical strength. In addition, it has been used in the synthesis of novel heterocyclic compounds with potential medicinal applications.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) is not fully understood. It is believed that it acts as a ligand for certain enzymes, which can either activate or inhibit the enzyme activity. Additionally, it is believed that it can interact with certain proteins, which can lead to changes in the protein's structure and activity.
Biochemical and Physiological Effects
2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria and fungi. Additionally, it has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize in the laboratory and is generally stable in aqueous solutions. Additionally, it can be used in a variety of scientific research applications. A limitation is that it is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The future directions for 2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) are numerous. Further research is needed to fully understand its mechanism of action and to identify new applications for it. Additionally, further research is needed to optimize the synthesis procedure to increase the yield of the compound. Additionally, research is needed to identify the structure-activity relationships of the compound and to develop new derivatives with improved properties. Finally, research is needed to identify new uses for the compound, such as in the synthesis of novel drugs and materials.

Synthesis Methods

2-(3-Chloro-5-fluorophenyl)-5-hydroxypyridine (95%) can be synthesized through the condensation reaction of 3-chloro-5-fluorophenol and pyridine-4-carboxaldehyde. The reaction is carried out in an aqueous medium at a temperature of 80°C for 4 hours and yields the desired compound in a yield of 95%.